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Compound of Interest

Compound Name: Atranol

Cat. No.: B1205178 Get Quote

1. Introduction

Atranol (2,6-dihydroxy-4-methylbenzaldehyde) is a naturally occurring phenolic aldehyde and

a key component found in oakmoss and tree moss extracts, which are widely used in the

fragrance industry.[1][2] It is also known to be a degradation product of atranorin.[3][4] Due to

its potential as a skin sensitizer and allergen, regulatory bodies have imposed strict limits on its

presence in cosmetic and consumer products.[5][6] The International Fragrance Association

(IFRA) recommends a maximum level of 100 ppm for Atranol in moss extracts.[7]

Accurate quantification of Atranol is therefore critical for quality control, regulatory compliance,

and ensuring consumer safety. A Certified Reference Material (CRM) provides a traceable and

accurate standard for calibrating analytical instruments and validating methods, ensuring

uniformity and reliability of measurements across different laboratories. This document details

the development, certification, and application of an Atranol CRM.

2. Physicochemical Data

The fundamental properties of Atranol are summarized in the table below. This information is

crucial for its handling, storage, and use in analytical procedures.
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Property Value Reference(s)

Chemical Name
2,6-dihydroxy-4-

methylbenzaldehyde
[8]

CAS Number 526-37-4 [3]

Molecular Formula C₈H₈O₃ [3][9]

Molecular Weight 152.15 g/mol [3][8]

Appearance
Colorless or yellowish

crystalline powder
[9]

Melting Point ~135-138 °C [9]

Solubility

Soluble in organic solvents

(e.g., alcohol, ether); slightly

soluble in water.

[9]

Purity (Typical) ≥97.0% (HPLC) [3]

Storage Conditions 2-8°C [3]

3. Intended Use

This Certified Reference Material is intended for use in analytical laboratories for the following

applications:

Calibration of analytical instruments such as HPLC-UV, HPLC-MS/MS, and GC-MS.[7][10]

[11]

Validation of analytical methods for the quantification of Atranol.

As a quality control material to ensure the accuracy and traceability of measurements.

Method development and proficiency testing for the analysis of allergens in cosmetics,

fragrances, and personal care products.

Experimental Protocols
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Protocol 1: Synthesis and Purification of High-Purity Atranol

High-purity Atranol is required for the development of a CRM. The following protocol describes

a potential synthesis route based on methods cited in the literature.[2][12]

Workflow for Atranol Synthesis and Purification
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Synthesis

Purification

Quality Control

Start:
3,5-Dihydroxytoluene

Protection:
Protect hydroxyl groups

(e.g., with MOM-Cl)

Formylation:
Ortho-lithiation followed
by reaction with DMF

Deprotection:
Acid-catalyzed removal

of protecting groups

Crude Atranol

Recrystallization:
From ethanol/water

Column Chromatography:
Silica gel

High-Purity Atranol

Purity Assessment:
- HPLC
- NMR
- MS

 

1. Material Preparation

2. Characterization & Certification

3. Finalization

Prepare bulk
high-purity Atranol

Dispense into amber
glass ampoules under

inert atmosphere (Argon)

Homogeneity Study:
Assess between-unit

variation

Stability Study:
Short-term (transport)
& Long-term (storage)

Value Assignment:
Interlaboratory comparison
using validated methods

Uncertainty Calculation:
Combine contributions from

characterization, homogeneity,
and stability

Certification Report:
Issue certificate with value,
uncertainty, and expiry date
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Uncertainty Components

Calculation

Certified Value

Characterization
(Interlab Study)

u_char

Combine Uncertainties
u_c = sqrt(u_char² + u_bb² + u_lts²)

Homogeneity
(ANOVA)

u_bb

Stability
(Regression Analysis)

u_lts

Calculate Expanded Uncertainty
U = k * u_c

Certified Value ± U

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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